Cas no 533-96-0 (Trisodium hydrogendicarbonate dihydrate)

• Product Name: Trisodium hydrogendicarbonate dihydrate
• CAS No: 533-96-0
• MF: C₂HNa₃O₆
• MW: 189.995054006577
• CID: 38098
• Update Time: 2026-05-14

Trisodium hydrogendicarbonate dihydrate Chemical and Physical Properties

Names and Identifiers

• Trisodium hydrogendicarbonate dihydrate
• SODIUM SESQUICARBONATE
• SODIUM SESQUICARBONATE DIHYDRATE
• Carbonicacid,sodiumsalt(2:3)
• KANWA
• magadisoda
• snowflakecrystals
• SODIUM CARBONATE,SESQUIOXIDE
• SODIUM SESQUICARBONATE 2H2O
• sq810
• trisodiumhydrogendicarbonate
• TRONADUST
• urao
• snowflake crystals

• Inchi： InChI=1S/2CH2O3.3Na.3H/c2*2-1(3)4;;;;;;/h2*(H2,2,3,4);;;;;;/p-4
• InChI Key： ASSSVEAZABOIBE-UHFFFAOYSA-J
• SMILES： [NaH].[NaH].[NaH].O=C([O-])[O-].O=C([O-])[O-]

Computed Properties

• Exact Mass: 189.94700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 43.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White needle or sheet crystalline or crystalline powder
• Density: 2.1120
• PSA: 123.55000
• LogP: -3.55930
• Solubility: Soluble in water and acid, the aqueous solution is strongly alkaline, but weaker than sodium carbonate